Cas no 18346-06-0 (7H-Purine,7-(phenylmethyl)-)

7H-Purine,7-(phenylmethyl)- structure
7H-Purine,7-(phenylmethyl)- structure
Product name:7H-Purine,7-(phenylmethyl)-
CAS No:18346-06-0
MF:C12H10N4
MW:210.23460149765
CID:225282
PubChem ID:234879

7H-Purine,7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 7H-Purine,7-(phenylmethyl)-
    • 7-benzylpurine
    • 7-Benzyl-7H-purin
    • 7-benzyl-7h-purine
    • AC1L5T5T
    • AC1Q4WQG
    • AR-1H3181
    • CTK4D8491
    • NSC35650
    • SureCN325140
    • 18346-06-0
    • NSC-35650
    • 7-benzyl purine
    • NSC 35650
    • SCHEMBL325140
    • DTXSID60284107
    • AB-323/11462468
    • Inchi: InChI=1S/C12H10N4/c1-2-4-10(5-3-1)7-16-9-15-12-11(16)6-13-8-14-12/h1-6,8-9H,7H2
    • InChI Key: KKUVNLTZHSEFQY-UHFFFAOYSA-N
    • SMILES: C1(CN2C3C(=NC=NC=3)N=C2)C=CC=CC=1

Computed Properties

  • Exact Mass: 210.0907
  • Monoisotopic Mass: 210.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 410.8°C at 760 mmHg
  • Flash Point: 202.3°C
  • Refractive Index: 1.692
  • PSA: 43.6
  • LogP: 1.87460

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